Cas no 925007-32-5 (4-(4-bromophenyl)-1,2-oxazol-5-amine)

• Product Name: 4-(4-bromophenyl)-1,2-oxazol-5-amine
• CAS No: 925007-32-5
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD08446429
• CID: 1972960
• PubChem ID: 329762793
• Update Time: 2024-10-26

4-(4-bromophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-1,2-oxazol-5-amine
• 4-(4-Bromo-phenyl)-isoxazol-5-ylamine
• CTK5I7271
• MolPort-002-500-365
• 5-Amino-4-(4-bromophenyl)isoxazole
• BBL004340
• STL124049
• 4-(4-Bromophenyl)-5-isoxazolamine (ACI)
• CCG-126921
• 5-Amino-4-(4-bromo-phenyl)-isoxazole
• F6548-0459
• 5-Amino-4-(4-bromophenyl)isoxazole, 97%
• MFCD08446429
• 4-(4-BROMOPHENYL)ISOXAZOL-5-AMINE
• 925007-32-5
• SCHEMBL14711436
• DTXSID80650168
• G84660
• AKOS005716940
• CS-0325781
• DB-105986
• 4-(4-bromophenyl)-1,2-oxazol-5-amine

• MDL： MFCD08446429
• Inchi： 1S/C9H7BrN2O/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,11H2
• InChI Key： DHBUAOKIJSWCEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2=C(N)ON=C2)=CC=1

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 143-147 °C
• Boiling Point: 384.7±32.0 °C at 760 mmHg
• Flash Point: 186.4±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(4-bromophenyl)-1,2-oxazol-5-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)